Cas no 663193-43-9 (2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 663193-43-9
• MF: C₁₁H₄Br₂F₃NO₂
• MW: 398.958171844482
• CID: 1707826
• PubChem ID: 11292478
• Update Time: 2025-04-21

2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2,8-dibromo-4-(trifluoromethyl)-
• 2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylicAcid
• 2,8-dibromo-4-(trifluoromethyl)quinoline-3-carboxylic Acid
• SB72908
• 663193-43-9
• 2,8-Dibromo-4-(trifluoromethyl)quinoline-3-carboxylic acid

• Inchi： 1S/C11H4Br2F3NO2/c12-5-3-1-2-4-7(11(14,15)16)6(10(18)19)9(13)17-8(4)5/h1-3H,(H,18,19)
• InChI Key： DXISONPZALZJNR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=C(C2=N1)Br

Computed Properties

• Exact Mass: 396.85602
• Monoisotopic Mass: 396.85609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids